Cas no 2026025-04-5 (1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane)

1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane is a halogenated organic compound characterized by its unique molecular structure, featuring both chlorine and fluorine substituents on a branched pentane backbone. This configuration imparts distinct chemical properties, including enhanced stability and reactivity in specific synthetic applications. The presence of difluoromethyl and dichloro groups makes it a versatile intermediate in organofluorine chemistry, particularly for constructing complex fluorinated molecules. Its branched alkyl chain contributes to controlled steric effects, facilitating selective reactions. The compound is of interest in pharmaceutical and agrochemical research, where its structural motifs can improve bioavailability and metabolic stability. Proper handling is required due to its halogenated nature.
1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane structure
2026025-04-5 structure
Product Name:1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane
CAS No:2026025-04-5
MF:C7H12Cl2F2
MW:205.072987556458
CID:5285630
Update Time:2025-10-28

1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane Chemical and Physical Properties

Names and Identifiers

    • 1,5-dichloro-1,1-difluoro-4,4-dimethylpentane
    • Pentane, 1,5-dichloro-1,1-difluoro-4,4-dimethyl-
    • 1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane
    • Inchi: 1S/C7H12Cl2F2/c1-6(2,5-8)3-4-7(9,10)11/h3-5H2,1-2H3
    • InChI Key: HVDIQEKXALQODM-UHFFFAOYSA-N
    • SMILES: ClCC(C)(C)CCC(F)(F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 124
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0

1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane Pricemore >>

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Additional information on 1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane

Professional Introduction to 1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane (CAS No. 2026025-04-5)

1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane is a specialized organic compound characterized by its unique molecular structure and chemical properties. This compound, identified by the CAS number 2026025-04-5, has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its versatile applications. The presence of multiple halogen atoms and a branched aliphatic backbone makes it a compound of interest for synthesizing various derivatives with potential utility in medicinal chemistry and material science.

The molecular formula of 1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane is C7H13Cl2F2, which highlights its composition of carbon, hydrogen, chlorine, and fluorine atoms. The structural arrangement of these elements imparts distinct reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have been exploring its potential in developing novel agrochemicals, polymer additives, and specialty chemicals.

In recent years, the compound has been studied for its role in catalytic processes and as a building block for more intricate chemical frameworks. The dual functionality provided by the chlorine and fluorine substituents allows for selective modifications, enabling chemists to tailor the properties of derived compounds for specific applications. For instance, the electron-withdrawing nature of fluorine atoms can enhance the reactivity of adjacent functional groups, facilitating efficient synthetic pathways.

The pharmaceutical industry has shown particular interest in 1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane due to its potential as a precursor in drug development. Its structural motifs are reminiscent of certain bioactive scaffolds found in therapeutic agents. Researchers have been investigating its derivatives as candidates for antimicrobial and anti-inflammatory drugs. The halogenated alkanes are known to exhibit interesting pharmacokinetic profiles, which could be leveraged to improve drug delivery systems.

One notable application of this compound is in the synthesis of fluorinated polymers. The incorporation of fluorine atoms into polymer backbones enhances thermal stability and chemical resistance, making such materials suitable for high-performance applications. For example, fluorinated polyolefins derived from 1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane have been explored for use in electronics and aerospace industries where extreme conditions are prevalent.

The environmental impact of halogenated compounds has also been a subject of extensive research. While some studies suggest that certain halogenated molecules can persist in the environment due to their stability, others highlight their potential benefits when used responsibly. The development of green chemistry principles has encouraged researchers to optimize synthetic routes for 1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane to minimize waste and energy consumption.

In conclusion, 1,5-Dichloro-1,1-difluoro-4,4-dimethylpentane (CAS No. 2026025-04-5) represents a fascinating compound with broad applicability across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable asset in both academic research and industrial applications. As our understanding of its properties continues to evolve,so too will its role in advancing chemical innovation and technological progress.

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